Cas no 72936-74-4 (Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI))

• Product Name: Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI)
• CAS No: 72936-74-4
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• CID: 580375
• PubChem ID: 439800
• Update Time: 2025-04-19

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI)
• MolPort-002-507-162
• (1S,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.0(2,4)]octane
• alpha-Pinene oxide
• BB_NC-0638
• V0570
• L-ALPHA-(-)-PINENEOXIDE
• DTXSID20331444
• AS-17526
• 72936-74-4
• NS00123843
• C02759
• alpha-Pinene-oxide
• MFCD09025587
• LMPR0102120007
• AKOS005622634
• (1S,6S)-2,7,7-trimethyl-3-oxatricyclo[4.1.1.02,4]octane

• Inchi： 1S/C10H16O/c1-9(2)6-4-7(9)10(3)8(5-6)11-10/h6-8H,4-5H2,1-3H3/t6-,7-,8?,10?/m0/s1
• InChI Key： NQFUSWIGRKFAHK-KEMUHUQJSA-N
• SMILES： O1C2C[C@@H]3C[C@@H](C3(C)C)C12C

Computed Properties

• Exact Mass: 152.12000
• Monoisotopic Mass: 152.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.964 g/mL at 25 °C(lit.)
• Boiling Point: 102-103 °C50 mm Hg(lit.)
• Flash Point: 150 °F
• Refractive Index: n20/D 1.469(lit.)
• PSA: 12.53000
• LogP: 2.20990

Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, monoepoxy deriv. (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 41-37/38-10
• Safety Instruction： S24/25
• RTECS：TK4565000
• Hazardous Material Identification：
• Risk Phrases：R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids